![molecular formula C7H10ClF2N3 B6184756 1-[4-(1,1-difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride CAS No. 2624135-55-1](/img/no-structure.png)
1-[4-(1,1-difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride
Description
“1-[4-(1,1-difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride” is a chemical compound. The IUPAC name for this compound is (4-(1,1-difluoroethyl)pyrimidin-2-yl)methanol . It has a molecular weight of 174.15 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H8F2N2O/c1-7(8,9)5-2-3-10-6(4-12)11-5/h2-3,12H,4H2,1H3 . This code provides a unique representation of the molecular structure.Physical And Chemical Properties Analysis
This compound is a powder . The storage temperature is 4 degrees Celsius .Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These statements provide guidance on how to handle and store the compound safely .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(1,1-difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride involves the reaction of 2-chloro-4-(1,1-difluoroethyl)pyrimidine with methanamine in the presence of a base to yield the desired product as a hydrochloride salt.", "Starting Materials": [ "2-chloro-4-(1,1-difluoroethyl)pyrimidine", "Methanamine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-(1,1-difluoroethyl)pyrimidine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a period of time (e.g. 1 hour) at room temperature.", "Step 3: Add methanamine to the reaction mixture and stir for a further period of time (e.g. 2 hours) at room temperature.", "Step 4: Acidify the reaction mixture with hydrochloric acid to yield the desired product as a hydrochloride salt.", "Step 5: Isolate the product by filtration, washing and drying." ] } | |
CAS RN |
2624135-55-1 |
Molecular Formula |
C7H10ClF2N3 |
Molecular Weight |
209.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
